3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-6-(2-hydroxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H18BrN5O3/c1-11-9-23-14-15(20-17(23)22(11)7-8-25)21(2)18(27)24(16(14)26)10-12-3-5-13(19)6-4-12/h3-6,9,25H,7-8,10H2,1-2H3
• InChI Key: VAXSHOVQKUTHPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCO)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C18H18BrN5O3
• Molecular Weight: 432.3 g/mol
• CAS No.: 919008-95-0

Description

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (predicted for DMSO-d₆):

  • Aromatic protons :
    • 4-Bromobenzyl: δ 7.45 (d, J = 8.2 Hz, 2H, ortho to Br), δ 7.32 (d, J = 8.2 Hz, 2H, meta to Br).
    • Imidazo-purine H5: δ 8.21 (s, 1H).
  • Hydroxyethyl : δ 4.72 (t, J = 5.1 Hz, 1H, OH), δ 3.65 (m, 2H, CH₂OH), δ 3.52 (m, 2H, N-CH₂).
  • Methyl groups : δ 3.38 (s, 3H, N1-CH₃), δ 3.12 (s, 3H, N7-CH₃).

• ¹³C NMR :

  • Carbonyls: δ 167.4 (C2), δ 160.1 (C4).
  • Aromatic carbons: δ 131.8 (C-Br), δ 129.5–121.2 (benzyl ring).

Infrared (IR) Spectroscopy

• Key bands :
  • ν(C=O): 1720–1680 cm⁻¹ (dione stretches).
  • ν(O-H): 3350 cm⁻¹ (hydroxyethyl).
  • ν(C-Br): 560 cm⁻¹.

Mass Spectrometry (MS)

• ESI-MS*+ :
  • m/z 475.3 [M+H]⁺ (calc. 475.39).
  • Fragments:
    • m/z 396.2 [M−Br]⁺.
    • m/z 291.1 [M−C₇H₆Br]⁺ (imidazo-purine core with hydroxyethyl).

Biological Activity

The compound 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione belongs to the imidazopurine class and has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C23H28N6O3
• Molecular Weight : 436.5 g/mol
• IUPAC Name : 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

The compound features a complex structure characterized by an imidazo[2,1-f]purine core with various substituents that influence its chemical reactivity and biological activity.

Research indicates that compounds within the imidazopurine class often interact with specific molecular targets such as receptors and enzymes. The biological activity of 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is hypothesized to involve:

• Inhibition of Phosphodiesterases (PDEs) : This compound may inhibit PDE activity, leading to increased levels of cyclic nucleotides (cAMP and cGMP), which play critical roles in various signaling pathways.
• Serotonin Receptor Interaction : Similar compounds have shown affinity for serotonin receptors (5-HT1A and 5-HT7), suggesting potential antidepressant or anxiolytic effects.

Pharmacological Studies

A series of studies have evaluated the biological effects of this compound and related derivatives:

Study	Findings
Antidepressant Activity	In vivo studies indicated that derivatives exhibited significant antidepressant-like effects in forced swim tests (FST) in mice .
Anxiolytic Effects	Selected compounds demonstrated greater anxiolytic effects than diazepam at certain dosages .
PDE Inhibition	Compounds were identified as weak inhibitors of PDE4B and PDE10A but showed significant receptor affinity for serotonin receptors .

Case Study 1: Antidepressant Potential

In a controlled study involving several imidazopurine derivatives, one derivative exhibited notable antidepressant properties. It was tested using the forced swim test model in mice and showed significant reductions in immobility time compared to controls. This suggests a potential mechanism involving serotonin modulation.

Case Study 2: Anxiolytic Activity

Another study focused on the anxiolytic effects of related compounds. The derivative tested showed a dose-dependent reduction in anxiety-like behavior in animal models. The results indicated that the compound's interaction with serotonin receptors could mediate these effects.

Comparison with Similar Compounds

Serotonin Receptor Interactions

• 5-HT₁A Receptor: Compounds like AZ-853 and AZ-861 () demonstrate that substituents at positions 3 and 8 significantly affect 5-HT₁A affinity. The target compound’s bromobenzyl group may mimic arylpiperazine moieties in known agonists, while hydroxyethyl could modulate selectivity over 5-HT₂A receptors .
• Functional Activity : In , AZ-861’s trifluoromethyl group conferred stronger agonism than AZ-853’s fluorophenyl, suggesting electron-withdrawing substituents enhance receptor activation. The bromine in the target compound may similarly stabilize ligand-receptor interactions .

Phosphodiesterase (PDE) Inhibition

• PDE4B/PDE10A: highlights imidazopurine-dione derivatives (e.g., Compound 5) with inhibitory activity against PDE4B and PDE10A. Substituents like 6,7-dimethoxyisoquinolinylbutyl at position 8 are critical for enzyme binding. The target compound’s hydroxyethyl group lacks this bulk but may interact with PDE catalytic sites via hydrogen bonding .

Antidepressant Potential

• In Vivo Efficacy : AZ-853 and AZ-861 reduced immobility time in the forced swim test (FST) in mice, with AZ-853 showing better brain penetration. The target compound’s bromobenzyl group may improve CNS bioavailability compared to smaller halogens (e.g., F) .